5,6-Diamino-1-ethyl-3,3-dimethyl-1,3-dihydro-indol-2-one

• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 5,6-diamino-1-ethyl-3,3-dimethylindol-2-one
• InChI: InChI=1S/C12H17N3O/c1-4-15-10-6-9(14)8(13)5-7(10)12(2,3)11(15)16/h5-6H,4,13-14H2,1-3H3
• InChI Key: XTKWIKUPRBPXBE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC(=C(C=C2C(C1=O)(C)C)N)N

Description

5,6-Diamino-1-ethyl-3,3-dimethyl-1,3-dihydro-indol-2-one is a useful research compound. Its molecular formula is C12H17N3O and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 6-amino-1-ethyl-3,3-dimethyl-5-nitro-1,3-dihydro-indol-2-one (4.15 g, 16.65 mmol) in ethanol (80 ml) PtO2 (0.4 g) was added and the mixture hydrogenated at room temperature for 3.5 h. After filtration and evaporation of the solvents 3.25 g (89%) 5,6-diamino-1-ethyl-3,3-dimethyl-1,3-dihydro-indol-2-one was isolated as orange solid.

Synthesis routes and methods II

Procedure details

Analogously to general procedure (II) the compound (1,3 g) is prepared from A2 (3.9 g) in MeOH (160 ml) using Pd/C (0.4 g) as a catalyst (12 h).